3-(Methoxy-d3)-aniline

Core Science & Biosynthesis

Introduction: The Strategic Role of Deuteration in Modern Drug Discovery

An In-depth Technical Guide to the Physical and Chemical Properties of 3-(Methoxy-d3)-aniline

In the landscape of contemporary medicinal chemistry, the pursuit of enhanced therapeutic profiles is relentless. A key strategy that has gained significant traction is the site-specific incorporation of deuterium, a stable, non-radioactive isotope of hydrogen. The replacement of a protium (¹H) atom with a deuterium (²H or D) atom introduces a subtle yet profound change: the carbon-deuterium (C-D) bond is stronger and vibrates at a lower frequency than the corresponding carbon-hydrogen (C-H) bond. This seemingly minor alteration can have significant consequences for a molecule's metabolic fate, a phenomenon known as the Kinetic Isotope Effect (KIE).[1][2] By strategically replacing hydrogen atoms at known sites of metabolism, drug developers can slow down metabolic processes, leading to improved pharmacokinetic profiles, reduced toxic metabolite formation, and potentially enhanced efficacy.[3][4]

3-(Methoxy-d3)-aniline (IUPAC Name: 3-(trideuteriomethoxy)aniline) is a valuable building block in this context. As an aniline derivative, it is a precursor for a vast array of pharmacologically active scaffolds. The deuteration of its methoxy group specifically targets O-demethylation, a common metabolic pathway mediated by cytochrome P450 (CYP450) enzymes.[1] This guide provides a comprehensive overview of the physicochemical properties, spectroscopic signature, synthesis, and strategic applications of 3-(Methoxy-d3)-aniline for researchers, scientists, and drug development professionals.

Part 1: Core Physicochemical and Spectroscopic Profile

The foundational characteristics of a molecule dictate its behavior in both chemical and biological systems. While experimental data for deuterated compounds can be sparse, we can extrapolate many properties from its non-deuterated analog, 3-methoxyaniline, with a high degree of confidence. The primary differences will arise from the increased mass of the three deuterium atoms.

Physicochemical Properties

The key physical and chemical identifiers for 3-(Methoxy-d3)-aniline are summarized below. Data for the non-deuterated analog, 3-methoxyaniline, is provided for comparison where direct data for the deuterated compound is unavailable.

Property	3-(Methoxy-d3)-aniline	3-Methoxyaniline (Non-deuterated Analog)	Data Source(s)
IUPAC Name	3-(trideuteriomethoxy)aniline	3-methoxyaniline	[5][6]
Synonyms	3-(METHOXY-D3)ANILINE	m-Anisidine, 3-Aminoanisole	[5][6]
CAS Number	1643543-26-3	536-90-3	[5][6]
Molecular Formula	C₇H₆D₃NO	C₇H₉NO	[5][6]
Molecular Weight	126.17 g/mol	123.15 g/mol	[5][6]
Appearance	Not specified; likely a pale yellow to red/brown liquid	Pale yellow or dark red oily liquid	[6]
Boiling Point	Data not available	~240-252 °C (extrapolated from similar compounds)
Density	Data not available	~1.09 g/mL at 25 °C
Purity (Typical)	≥95% (by HPLC)	Varies by grade	[5]

Spectroscopic Analysis: The Deuterated Signature

Spectroscopic analysis is essential for confirming the identity, purity, and successful isotopic incorporation in 3-(Methoxy-d3)-aniline.[7]

1. Mass Spectrometry (MS):

• Expertise & Causality: Mass spectrometry provides a direct confirmation of successful deuteration. The molecular ion peak ([M]⁺) for 3-(Methoxy-d3)-aniline will appear at an m/z value that is 3 units higher than its non-deuterated counterpart, reflecting the mass of the three deuterium atoms (Mass Shift: M+3).[8] The fragmentation pattern is expected to be similar to 3-methoxyaniline, with key fragments also showing a +3 Da shift if they retain the -OCD₃ group.

• Expected Data:

  • [M]⁺: m/z = 126

  • [M - •CD₃]⁺: m/z = 108 (loss of deuteromethyl radical)

  • [M - H₂NCO]⁺: m/z = 83 (loss of isocyanic acid fragment)

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Expertise & Causality: NMR is the most powerful tool for verifying the precise location of deuterium incorporation.

  • ¹H NMR: The most telling feature will be the complete absence of a singlet around 3.8 ppm, which corresponds to the methoxy protons in the non-deuterated analog.[9] The aromatic proton signals (typically between 6.2 and 7.2 ppm) will remain, confirming the integrity of the aniline ring structure.

  • ¹³C NMR: The spectrum will be very similar to the non-deuterated analog. The carbon of the deuterated methoxy group (-OCD₃) will exhibit a characteristic triplet in the proton-decoupled spectrum due to coupling with deuterium (spin I=1). Its resonance will be slightly upfield compared to the -OCH₃ carbon.

  • ²H (Deuterium) NMR: A single resonance will be observed, confirming the presence and chemical environment of the deuterium atoms on the methoxy group.

3. Infrared (IR) Spectroscopy:

• Expertise & Causality: The replacement of hydrogen with deuterium results in a shift of the corresponding stretching and bending frequencies to lower wavenumbers due to the increased mass.

• Expected Data: The spectrum will be dominated by the characteristic peaks of the aniline structure.[10][11] The key diagnostic feature will be the appearance of C-D stretching vibrations in the 2100-2250 cm⁻¹ region, which is absent in the non-deuterated analog. The typical C-H stretch of the methoxy group (~2830-2950 cm⁻¹) will be absent.[11]

Part 2: Synthesis, Reactivity, and Mechanistic Considerations

Proposed Synthetic Workflow

A robust and efficient synthesis is critical for the practical application of 3-(Methoxy-d3)-aniline. A highly effective and common method for introducing a deuterated methoxy group is via a Williamson ether synthesis, which offers high isotopic incorporation and utilizes readily available starting materials.[7]

Reaction Scheme: 3-Aminophenol is deprotonated with a suitable base to form the phenoxide, which then acts as a nucleophile to displace a leaving group from a deuterated methyl source, such as methyl-d3 iodide.

Caption: Synthetic workflow for 3-(Methoxy-d3)-aniline via Williamson ether synthesis.

Experimental Protocol (Self-Validating System)

This protocol is designed to be self-validating, with in-process checks to ensure reaction completion.

• Preparation (Inert Atmosphere): To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add 3-aminophenol (1.0 eq) and anhydrous dimethylformamide (DMF, ~5 mL per gram of aminophenol).

• Deprotonation: Cool the solution to 0 °C in an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq) portion-wise over 15 minutes.

  • Trustworthiness Check: Evolution of hydrogen gas should be observed. The reaction mixture is stirred at 0 °C for 30 minutes, then allowed to warm to room temperature and stirred for an additional hour to ensure complete formation of the phenoxide.

• Deuteromethylation: Cool the mixture back to 0 °C. Add methyl-d3 iodide (CD₃I, 1.2 eq) dropwise via syringe.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir overnight. The reaction progress is monitored by Thin Layer Chromatography (TLC) using a suitable mobile phase (e.g., 30% Ethyl Acetate in Hexanes).

  • Trustworthiness Check: The disappearance of the 3-aminophenol spot and the appearance of a new, less polar product spot indicates reaction progression.

• Workup: Once the reaction is complete, quench carefully by the slow addition of water at 0 °C. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of DMF).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel.

• Characterization: The final product's identity and isotopic purity are confirmed using NMR and MS analysis as described in the previous section.

Part 3: Applications in Drug Development and Research

The primary value of 3-(Methoxy-d3)-aniline lies in its ability to create drug candidates with enhanced metabolic stability.

The Kinetic Isotope Effect (KIE) in Action

Many drugs containing a methoxy group are metabolized by CYP450 enzymes through oxidative O-demethylation. This process involves the enzymatic cleavage of a C-H bond on the methyl group, which is often the rate-limiting step of the metabolic cascade.

• Mechanism: By replacing the three hydrogen atoms of the methoxy group with deuterium, the C-D bond's higher dissociation energy makes it significantly more resistant to enzymatic cleavage. This slows down the rate of O-demethylation.[1][2]

• Consequences:

  • Increased Half-Life: The parent drug remains in circulation for a longer period, potentially allowing for less frequent dosing and improved patient compliance.[2]

  • Improved Safety Profile: By reducing the rate of metabolism, the formation of potentially reactive or toxic metabolites (such as formaldehyde from O-demethylation) is decreased.[3]

  • Enhanced Bioavailability: Slower first-pass metabolism can lead to higher systemic exposure of the active drug.

Caption: Impact of methoxy-d3 substitution on drug metabolism via the Kinetic Isotope Effect.

Part 4: Safety, Handling, and Storage

As a deuterated analog, 3-(Methoxy-d3)-aniline is expected to have a toxicological profile very similar to 3-methoxyaniline. All handling should be performed under the assumption that it is a hazardous chemical.[12][13]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[13][14] All operations should be conducted in a well-ventilated chemical fume hood.[13]

• Handling: Avoid contact with skin, eyes, and clothing.[12] Do not breathe vapor or mist. Wash hands thoroughly after handling.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents, acids, and acid chlorides.[12][13]

• Spill & Disposal: In case of a spill, absorb with an inert material (e.g., sand, vermiculite) and place in a suitable container for chemical waste.[12] Dispose of contents and container in accordance with local, regional, and national regulations.

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The Strategic Advantage of Deuteration in Drug Development

An In-depth Technical Guide to 3-(Methoxy-d3)-aniline

This guide provides a comprehensive technical overview of 3-(Methoxy-d3)-aniline, a deuterated analogue of 3-methoxyaniline. It is intended for researchers, scientists, and professionals in drug development who utilize stable isotope-labeled compounds in their work. This document delves into the compound's fundamental properties, synthesis, and critical applications, with a focus on the scientific rationale behind its use.

In modern medicinal chemistry, the substitution of hydrogen with its heavier, stable isotope, deuterium, is a sophisticated strategy to enhance a drug candidate's metabolic profile.[1] This process, known as deuteration, leverages the kinetic isotope effect (KIE). The carbon-deuterium (C-D) bond is stronger and more stable than the carbon-hydrogen (C-H) bond, making it more difficult for metabolic enzymes, particularly Cytochrome P450, to cleave.[2][]

This subtle atomic modification can lead to significant pharmacological advantages:

• Improved Pharmacokinetics: A reduced rate of metabolism can increase a drug's half-life and overall exposure in the body, potentially allowing for lower or less frequent dosing.[1][]

• Reduced Toxic Metabolites: By blocking or slowing certain metabolic pathways, deuteration can decrease the formation of harmful or reactive metabolites, thereby improving a drug's safety profile.[]

• Enhanced Target Selectivity: Deuteration can prevent the formation of metabolites that may have off-target activity, thus improving the drug's selectivity.[1]

The approval of deuterated drugs like deutetrabenazine and deucravacitinib by regulatory bodies has validated this approach, moving it from a niche technique to a mainstream strategy in drug discovery.[1] 3-(Methoxy-d3)-aniline serves as a valuable building block in the synthesis of such next-generation therapeutics.

Core Properties of 3-(Methoxy-d3)-aniline

3-(Methoxy-d3)-aniline is the deuterated isotopologue of 3-methoxyaniline (also known as m-anisidine), where the three hydrogen atoms of the methoxy group are replaced with deuterium.

Property	Value	Source
CAS Number	1643543-26-3	[4]
Molecular Formula	C₇H₆D₃NO	[4]
Molecular Weight	126.17 g/mol	[4]
Chemical Structure	O(C([2H])([2H])[2H])C1=CC(N)=CC=C1	[4]
Synonyms	3-(Trideuteromethoxy)aniline	N/A
Purity (Typical)	≥95% (by HPLC)	[4]

Note: The molecular weight of the non-deuterated analogue, 3-methoxyaniline (CAS 536-90-3), is 123.15 g/mol .[5][6][7]

Synthesis and Mechanistic Considerations

The synthesis of 3-(Methoxy-d3)-aniline is a critical process that requires precise control to ensure high isotopic enrichment. A common and efficient laboratory-scale approach is the O-methylation of a suitable precursor with a deuterated methyl source.

Proposed Synthetic Protocol: Williamson Ether Synthesis

The most logical and direct pathway involves the reaction of 3-aminophenol with a deuterated methylating agent, such as iodomethane-d3 (CD₃I), under basic conditions.

• Deprotonation: 3-Aminophenol is treated with a suitable base (e.g., sodium hydride, NaH, or potassium carbonate, K₂CO₃) in an aprotic polar solvent like dimethylformamide (DMF) or acetonitrile. The base deprotonates the phenolic hydroxyl group, which is more acidic than the amine, to form a phenoxide ion.

  • Rationale: The phenoxide is a much stronger nucleophile than the neutral hydroxyl group, which is essential for the subsequent substitution reaction. Using an aprotic solvent prevents it from interfering with the nucleophile.

• Nucleophilic Substitution (Sₙ2): Iodomethane-d3 is added to the reaction mixture. The negatively charged phenoxide oxygen attacks the electrophilic carbon of the iodomethane-d3, displacing the iodide leaving group in a classic Sₙ2 reaction.

  • Rationale: Iodomethane-d3 is an excellent Sₙ2 substrate. The choice of a deuterated reagent is the core of the isotopic labeling strategy. The reaction is typically run at a controlled temperature to minimize side reactions, such as N-methylation of the aniline.

• Workup and Purification: After the reaction is complete, an aqueous workup is performed to quench the reaction and remove inorganic salts. The crude product is then extracted into an organic solvent (e.g., ethyl acetate) and purified, typically by column chromatography, to isolate the 3-(Methoxy-d3)-aniline with high purity.

Caption: Proposed synthesis workflow for 3-(Methoxy-d3)-aniline.

Applications in Research and Development

The primary utility of 3-(Methoxy-d3)-aniline lies in its application as a stable isotope-labeled internal standard and as a synthetic precursor.

Internal Standard in Quantitative Mass Spectrometry

In bioanalytical studies, particularly those involving liquid chromatography-mass spectrometry (LC-MS), quantification of an analyte (like a drug or its metabolite) requires a high-quality internal standard (IS). 3-(Methoxy-d3)-aniline is an ideal IS for its non-deuterated counterpart, 3-methoxyaniline, or related drug molecules.

• Self-Validating System: As an isotopically labeled analogue, it co-elutes chromatographically with the analyte and exhibits nearly identical ionization efficiency in the mass spectrometer's source.

• Causality: The mass difference of 3 Daltons (due to the three deuterium atoms) allows the mass spectrometer to distinguish between the analyte and the IS. Any sample loss during extraction, handling, or injection will affect both the analyte and the IS proportionally. By calculating the ratio of the analyte's signal to the IS's signal, a precise and accurate quantification can be achieved, correcting for experimental variability.

Tracer in Metabolic Studies

Deuterated compounds are invaluable tools for elucidating metabolic pathways.[8] When a drug candidate containing the 3-(Methoxy-d3)-aniline moiety is administered, the deuterium atoms act as a stable, non-radioactive label. By analyzing metabolites using high-resolution mass spectrometry, researchers can track the fate of the methoxy group. This helps determine if O-demethylation is a significant metabolic route, providing crucial information for lead optimization.

Precursor for Deuterated Active Pharmaceutical Ingredients (APIs)

3-(Methoxy-d3)-aniline is a key starting material for the synthesis of more complex deuterated molecules.[9] By incorporating the deuterated methoxy group at an early stage, chemists can build intricate molecular scaffolds where that specific position is protected from metabolism. This is a foundational step in creating "heavy drugs" designed for improved pharmacokinetic profiles.[8][10]

Conclusion

3-(Methoxy-d3)-aniline is more than just a chemical reagent; it is an enabling tool in the sophisticated field of drug discovery and development. Its value is rooted in the fundamental principles of the kinetic isotope effect, providing a reliable method for enhancing the metabolic stability of drug candidates. For researchers in pharmacology, medicinal chemistry, and analytical science, understanding the properties, synthesis, and strategic applications of this compound is essential for advancing the development of safer and more effective medicines.

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• Pharmaffiliates. (n.d.). 3-Methoxy-5-methylaniline-d3. Retrieved from [Link]

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• Gant, T. G. (2014). Using deuterium in drug discovery: leaving the label in the drug. Journal of Medicinal Chemistry.

• Analysis of the Development Status and Advantages of Deuterated Drugs. (2023). Chinese Journal of New Drugs. Retrieved from [Link]

• Květina, J., et al. (2016). Efficient Route to Deuterated Aromatics by the Deamination of Anilines. Organic Letters. Retrieved from [Link]

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An In-Depth Technical Guide to Determining the Solubility Profile of 3-(Methoxy-d3)-aniline in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The Critical Role of Solubility in Drug Development

Solubility, the property of a solute to dissolve in a solvent to form a homogeneous solution, is a fundamental physicochemical parameter that profoundly influences a drug candidate's journey from discovery to clinical application.[1] Poor solubility can lead to a cascade of challenges, including unreliable results in in vitro assays, diminished bioavailability, and difficulties in formulation development.[2][4] Therefore, a comprehensive understanding of a compound's solubility in a range of solvents is not merely a data point but a critical piece of the puzzle in assessing its potential as a therapeutic agent.

3-(Methoxy-d3)-aniline is a stable isotope-labeled version of 3-methoxyaniline. The replacement of hydrogen atoms with deuterium in the methoxy group can alter the metabolic profile of the molecule, a strategy increasingly employed in drug discovery to enhance pharmacokinetic properties.[5][6] This substitution can also subtly influence physicochemical properties like solubility.[7] This guide will provide the necessary tools to quantify these potential differences.

The Significance of Deuteration

Deuterium, a stable isotope of hydrogen, possesses an additional neutron, making it approximately twice as heavy as protium (the common isotope of hydrogen).[] This mass difference leads to a stronger carbon-deuterium (C-D) bond compared to a carbon-hydrogen (C-H) bond. This phenomenon, known as the kinetic isotope effect (KIE), is the primary driver for the use of deuteration in drug design, as it can slow down metabolic processes that involve the cleavage of a C-H bond.[7][9]

While the impact of deuteration on metabolism is well-documented, its effect on solubility is less predictable and must be determined empirically. Changes in intermolecular forces, such as hydrogen bonding and van der Waals interactions, resulting from the C-D bond can lead to altered solvation and, consequently, different solubility profiles compared to the non-deuterated analog.[7][10]

Theoretical Framework: Understanding Solute-Solvent Interactions

The solubility of a substance is governed by the principle of "like dissolves like," which is a simplified expression of the complex interplay of intermolecular forces between the solute and the solvent.[11][12] For a solute to dissolve, the energy required to break the solute-solute and solvent-solvent interactions must be compensated by the energy released from the formation of new solute-solvent interactions.[13]

3-Methoxyaniline, and by extension its deuterated counterpart, is a molecule with both polar (the amino and methoxy groups) and non-polar (the benzene ring) regions. This amphiphilic nature suggests that its solubility will vary significantly across different organic solvents.

• Polar Solvents (e.g., Ethanol, Methanol): These solvents can engage in hydrogen bonding with the amino group of 3-(Methoxy-d3)-aniline, leading to favorable solute-solvent interactions and likely good solubility.

• Aprotic Polar Solvents (e.g., Acetone, Acetonitrile): These solvents have dipole moments and can interact with the polar groups of the analyte, though they cannot donate hydrogen bonds. Moderate solubility is expected.

• Non-polar Solvents (e.g., Toluene, Hexane): In these solvents, the primary interactions will be van der Waals forces with the aromatic ring. The polar groups of the aniline will be less favorably solvated, likely resulting in lower solubility.

The deuteration of the methoxy group is a subtle modification but could influence these interactions. For instance, the C-D bond is slightly shorter and less polarizable than the C-H bond, which might lead to minor changes in dipole-dipole and dispersion forces.

Experimental Design: A Roadmap to Determining Solubility

A robust experimental design is crucial for obtaining accurate and reproducible solubility data. This section outlines the key considerations for establishing the solubility profile of 3-(Methoxy-d3)-aniline.

Selection of Organic Solvents

The choice of solvents should span a range of polarities to provide a comprehensive solubility profile. A suggested list of solvents is provided in Table 1.

Table 1: Proposed Organic Solvents for Solubility Determination

Solvent Class	Example Solvents	Rationale
Protic Polar	Methanol, Ethanol	Capable of hydrogen bonding; commonly used in pharmaceutical processing.
Aprotic Polar	Acetonitrile, Acetone	Possess significant dipole moments; widely used as HPLC mobile phases and reaction solvents.
Non-polar Aromatic	Toluene	Represents aromatic solvents and can interact favorably with the benzene ring of the analyte.
Non-polar Aliphatic	n-Hexane	Represents aliphatic hydrocarbons with low polarity.
Chlorinated	Dichloromethane	A common solvent with moderate polarity.
Ether	Diethyl Ether	A less polar solvent than alcohols but capable of acting as a hydrogen bond acceptor.[14]

The Shake-Flask Method: The Gold Standard

The shake-flask method is a widely accepted and reliable technique for determining the thermodynamic solubility of a compound.[3][15] The principle involves creating a saturated solution by agitating an excess of the solid compound in the solvent of interest for a sufficient period to reach equilibrium. The concentration of the dissolved compound in the supernatant is then measured.

Diagram 1: Workflow for the Shake-Flask Solubility Determination Method

Caption: A schematic overview of the shake-flask method for determining solubility.

Detailed Experimental Protocols

This section provides step-by-step procedures for determining the solubility of 3-(Methoxy-d3)-aniline.

Protocol 1: Shake-Flask Solubility Determination

Materials:

• 3-(Methoxy-d3)-aniline (solid)

• Selected organic solvents (HPLC grade or higher)

• Glass vials with screw caps

• Orbital shaker or rotator

• Temperature-controlled incubator or water bath

• Centrifuge or syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes for dilutions

Procedure:

• Add an excess amount of solid 3-(Methoxy-d3)-aniline to a series of glass vials. A general starting point is to add enough solid so that a visible amount remains after equilibration.

• Dispense a known volume of each selected organic solvent into the corresponding vials.

• Securely cap the vials to prevent solvent evaporation.

• Place the vials in an orbital shaker or rotator within a temperature-controlled environment (e.g., 25 °C).

• Agitate the samples for a predetermined period to ensure equilibrium is reached. A 24-hour incubation is often sufficient, but longer times may be necessary.[2][4]

• After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle.

• Carefully remove an aliquot of the supernatant. To ensure no solid particles are transferred, either centrifuge the vial and draw from the top layer or pass the solution through a syringe filter.

• Accurately dilute the collected supernatant with a suitable solvent (often the mobile phase for the subsequent HPLC analysis) to a concentration within the linear range of the calibration curve.

• Analyze the diluted samples by HPLC to determine the concentration of dissolved 3-(Methoxy-d3)-aniline.

Protocol 2: Quantification by High-Performance Liquid Chromatography (HPLC)

Aniline and its derivatives are well-suited for analysis by reversed-phase HPLC with UV detection.[16][17]

Instrumentation and Conditions:

• HPLC System: An HPLC system with a pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector is required.[16]

• Column: A C18 reversed-phase column is a common starting point for the separation of aniline derivatives.[18]

• Mobile Phase: A mixture of acetonitrile and water or methanol and water is typically effective. The exact ratio should be optimized to achieve good peak shape and a reasonable retention time for 3-(Methoxy-d3)-aniline.

• Detection Wavelength: Aniline derivatives generally have strong UV absorbance. The optimal wavelength should be determined by acquiring a UV spectrum of the analyte.

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Injection Volume: This will depend on the sensitivity of the method and the concentration of the samples.

Procedure for Method Development and Quantification:

• Standard Preparation: Prepare a stock solution of 3-(Methoxy-d3)-aniline of a known concentration in a suitable solvent (e.g., methanol or acetonitrile). From this stock, prepare a series of calibration standards by serial dilution.[16]

• Calibration Curve: Inject the calibration standards into the HPLC system and record the peak areas. Construct a calibration curve by plotting the peak area versus the known concentration of each standard. The curve should demonstrate good linearity (R² > 0.99).[19]

• Sample Analysis: Inject the diluted samples from the solubility experiment into the HPLC system.

• Quantification: Determine the concentration of 3-(Methoxy-d3)-aniline in the diluted samples by interpolating their peak areas on the calibration curve.

• Calculate Solubility: Back-calculate the original concentration in the undiluted supernatant, taking into account the dilution factor. This value represents the solubility of 3-(Methoxy-d3)-aniline in that specific solvent.

Diagram 2: Logic for HPLC Quantification

Caption: The process flow for quantifying solute concentration using HPLC.

Data Presentation and Interpretation

The determined solubility values should be tabulated for clear comparison.

Table 2: Illustrative Solubility Data for 3-(Methoxy-d3)-aniline at 25 °C

Solvent	Solubility (mg/mL)	Solubility (mol/L)
Methanol	[Experimental Data]	[Calculated Data]
Ethanol	[Experimental Data]	[Calculated Data]
Acetonitrile	[Experimental Data]	[Calculated Data]
Acetone	[Experimental Data]	[Calculated Data]
Toluene	[Experimental Data]	[Calculated Data]
n-Hexane	[Experimental Data]	[Calculated Data]
Dichloromethane	[Experimental Data]	[Calculated Data]
Diethyl Ether	[Experimental Data]	[Calculated Data]

Note: This table is a template for presenting experimentally determined data.

The results should be interpreted in the context of the solvent properties and the structure of 3-(Methoxy-d3)-aniline. A comparison with the solubility of the non-deuterated 3-methoxyaniline, if available or determined concurrently, would provide valuable insights into the effect of deuteration.

Implications for Drug Development

The solubility profile generated through these methods will have several key implications:

• Preclinical Studies: Understanding the solubility in solvents like DMSO (often used for preparing stock solutions for biological assays) is crucial for ensuring the compound is fully dissolved and the assay results are accurate.[4]

• Formulation Development: The solubility data will guide the selection of appropriate solvent systems for creating stable and effective drug formulations, whether for oral, parenteral, or other routes of administration.[20]

• Process Chemistry: Knowledge of solubility in various organic solvents is essential for designing and optimizing crystallization and purification processes during the manufacturing of the active pharmaceutical ingredient (API).

Conclusion

This technical guide provides a comprehensive and scientifically rigorous framework for determining the solubility profile of 3-(Methoxy-d3)-aniline in a range of organic solvents. By following the detailed protocols for the shake-flask method and HPLC quantification, researchers can generate the critical data needed to advance the development of this and other novel chemical entities. The principles and methodologies outlined herein are foundational to understanding the physicochemical properties that underpin successful drug development.

References

• BioAssay Systems. Shake Flask Method Summary. [Link]

• A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Pharmaceutical Sciences. [Link]

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• Development and validation of a fast and simple HPLC method for the simultaneous determination of aniline and its degradation products in wastewater. [Link]

• MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S. EPA Product Properties Test Guidelines OPPTS. Regulations.gov. [Link]

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• m-anisidine. [Link]

• PubChem. 3-Methoxyaniline | C7H9NO | CID 10824. [Link]

• Simplified Yet Sensitive Determination of Aniline and Nitroanilines. LCGC International. [Link]

• VISIBLE SPECTROPHOTOMETRIC METHOD FOR THE DETERMINATION OFPHARMACEUTICALLY IMPORTANT AROMATIC PRIMARY AMINES BY USING p-N, N -. Rasayan Journal of Chemistry. [Link]

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• Solubility Testing of Organic Compounds | PDF. Scribd. [Link]

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• Determination of Solubility Class. [Link]

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• Evaluation of Poorly Soluble Drugs' Dissolution Rate by Laser Scattering in Different Water Isotopologues. MDPI. [Link]

• Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms, and. Agilent. [Link]

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• p-ANISIDINE. [Link]

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Protocols & Analytical Methods

Synthesis Protocols for 3-(Methoxy-d3)-aniline Derivatives: A Comprehensive Application Note

Mechanistic Rationale & Route Selection

The strategic incorporation of deuterium into pharmaceutical candidates is a proven methodology to mitigate metabolic liabilities. Specifically, the -OCD3 group is highly resistant to cytochrome P450-mediated O-demethylation due to the primary kinetic isotope effect (KIE)[1].

When synthesizing 3-(methoxy-d3)-aniline and its derivatives (such as 4-bromo-3-(methoxy-d3)-aniline), one might initially consider late-stage direct H/D exchange. However, catalytic H/D exchange using D₂O and transition metals (e.g., Ru, Pt/C) predominantly yields ring-deuterated anilines (ortho/para positions) rather than modifying the methoxy group[2]. Therefore, a de novo construction is mandatory to ensure >98% isotopic purity specifically at the methoxy position.

The most robust, self-validating route involves a two-step sequence:

• Williamson Ether Synthesis : Alkylation of 3-nitrophenol using iodomethane-d3 (CD₃I)[3].

• Nitro Reduction : Chemoselective catalytic hydrogenation of the nitro intermediate to the target aniline[4].

Retrosynthetic Workflow

Workflow for the two-step synthesis of 3-(Methoxy-d3)-aniline from 3-nitrophenol.

Step-by-Step Experimental Protocols

Protocol A: Synthesis of 1-(Methoxy-d3)-3-nitrobenzene

Causality & Experimental Design: Potassium carbonate (K₂CO₃) is chosen as a mild, heterogeneous base to deprotonate 3-nitrophenol. Unlike stronger bases (e.g., NaH), K₂CO₃ minimizes the risk of side reactions and is easily removed via filtration or aqueous workup. N,N-Dimethylformamide (DMF) is utilized as a polar aprotic solvent to maximize the nucleophilicity of the phenoxide anion, ensuring rapid Sₙ2 displacement of the iodine in CD₃I[3].

Procedure:

• Charge a flame-dried 250 mL round-bottom flask with 3-nitrophenol (10.0 g, 71.9 mmol, 1.0 eq) and anhydrous DMF (140 mL, 0.5 M).

• Add anhydrous K₂CO₃ (19.8 g, 143.8 mmol, 2.0 eq) in one portion. Stir the suspension at ambient temperature for 30 minutes.

  • Self-Validation Checkpoint: The solution will turn deep yellow/orange, visually confirming the formation of the phenoxide anion.

• Cool the mixture to 0 °C using an ice bath. Dropwise, add iodomethane-d3 (CD₃I, 15.6 g, 107.8 mmol, 1.5 eq) via syringe to control the exothermic alkylation.

• Gradually warm the reaction to 80 °C and stir for 4 hours[3].

• In-Process Control: Monitor via TLC (Hexanes:EtOAc 4:1). The complete disappearance of the baseline phenoxide spot indicates reaction termination.

• Quench the reaction by pouring it into ice-cold distilled water (300 mL). Extract the aqueous phase with Ethyl Acetate (3 x 100 mL).

• Wash the combined organic layers with a 5% LiCl aqueous solution (3 x 50 mL) to remove residual DMF, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the intermediate.

Protocol B: Reduction to 3-(Methoxy-d3)-aniline

Causality & Experimental Design: Catalytic hydrogenation using 10% Palladium on carbon (Pd/C) is selected over classical Béchamp reduction (Fe/HCl) or SnCl₂. Pd/C offers a cleaner impurity profile, avoids heavy metal waste, and prevents the formation of chlorinated aniline derivatives that often plague acid-mediated reductions[4].

Procedure:

• Dissolve the crude 1-(methoxy-d3)-3-nitrobenzene in anhydrous Methanol (0.2 M) in a heavy-walled hydrogenation flask[3].

• Carefully add 10% Pd/C (0.05 eq by weight) under a steady stream of Argon. Caution: Dry Pd/C is highly pyrophoric in the presence of methanol vapors.

• Evacuate the flask and backfill with Hydrogen gas (H₂) three times. Pressurize the vessel to 1 atm (using a balloon) or up to 40 psi using a Parr shaker.

• Stir vigorously at 25 °C for 2–4 hours.

  • Self-Validation Checkpoint: The reaction is complete when hydrogen uptake ceases and the distinct yellow color of the nitro compound dissipates into a colorless or pale-yellow solution.

• Filter the heterogeneous mixture through a pad of Celite to remove the Pd/C catalyst. Wash the filter cake with excess Methanol.

• Concentrate the filtrate in vacuo. Purify the crude product via silica gel flash chromatography (Hexanes:EtOAc gradient) to afford pure 3-(methoxy-d3)-aniline.

Data Presentation & Analytical Validation

Table 1: Step 1 Reaction Optimization (Solvent & Base Effects)

Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Causality / Observation
NaH	THF	0 to 25	8	72%	Incomplete conversion; poor solubility of the phenoxide intermediate.
K₂CO₃	Acetone	60	12	85%	Slower reaction rate; requires prolonged reflux leading to minor solvent condensation byproducts.

| K₂CO₃ | DMF | 80 | 4 | 96% | Optimal Sₙ2 kinetics; rapid and complete conversion with easy aqueous workup. |

Table 2: Analytical Validation Metrics for 3-(Methoxy-d3)-aniline

Analytical Technique	Expected Result	Validation Purpose
¹H-NMR (400 MHz, CDCl₃)	Complete disappearance of the -OCH₃ singlet at ~3.78 ppm. Aromatic protons at 6.2-7.1 ppm (4H, m). NH₂ broad singlet at ~3.6 ppm (2H, br s).	Confirms absolute regioselectivity and >98% deuterium incorporation at the methoxy group.
LC-MS (ESI+)	[M+H]⁺ m/z = 127.1	Verifies the molecular weight of the D3-isotopologue.

| HPLC (UV 254 nm) | Single sharp peak, >98% AUC. | Confirms chemical purity suitable for downstream API synthesis or internal standard formulation. |

References

• 4-Bromo-3-(methoxy-d3) aniline - Chemical Manufacturers Source: chemicalmanufacturers.in URL:[Link]

• A Simple, Cost-Effective Method for the Regioselective Deuteration of Anilines | Organic Letters Source: acs.org URL:[Link]

• 3-Methoxyaniline | C7H9NO | CID 10824 - PubChem Source: nih.gov URL:[Link]

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Application Note and Protocol: High-Resolution NMR Spectroscopy Sample Preparation for 3-(Methoxy-d3)-aniline

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the preparation of 3-(Methoxy-d3)-aniline samples for Nuclear Magnetic Resonance (NMR) spectroscopy. The strategic use of this isotopically labeled analyte simplifies ¹H NMR spectra by eliminating the otherwise present methoxy signal, thereby facilitating unambiguous assignment of aromatic and amine proton resonances. This note details the critical considerations and step-by-step protocols necessary to acquire high-quality, reproducible NMR data, addressing solvent selection, sample concentration, and best practices for handling aromatic amines.

Introduction: The Rationale for Isotopic Labeling

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled technique for molecular structure elucidation. However, complex molecules can produce crowded spectra where signals overlap, complicating interpretation. Strategic isotopic labeling, such as the replacement of hydrogen (¹H) with its isotope deuterium (²H or D), is a powerful method to simplify spectra.[1] In the case of 3-(Methoxy-d3)-aniline, the deuteration of the methoxy group renders it "invisible" in the ¹H NMR spectrum, as deuterium resonates at a significantly different frequency.[2] This allows for a clear and unobstructed view of the protons on the aromatic ring and the amine group, which are often critical for understanding molecular conformation, substitution patterns, and intermolecular interactions.

This guide provides the foundational knowledge and actionable protocols to ensure that sample preparation maximizes the quality of data obtained from this valuable labeled compound.

Analyte Profile: 3-(Methoxy-d3)-aniline

A thorough understanding of the analyte's properties is the first step in developing a robust analytical protocol.

Property	Value	Source
IUPAC Name	3-(methoxy-d3)aniline	[3]
Molecular Formula	C₇H₆D₃NO	[3]
Molecular Weight	126.17 g/mol	[3]
Structure
SMILES	O(C([2H])([2H])[2H])C1=CC(N)=CC=C1	[3]
CAS Number	1643543-26-3	[3]
Purity	≥95% (typical)	[3]

Note: Physical properties such as boiling point and density are expected to be very similar to the non-deuterated analog, 3-methoxyaniline.[4]

Core Principles of NMR Sample Preparation

The quality of an NMR spectrum is directly dependent on the quality of the sample. Three core principles guide the preparation process:

• Solvent Selection: The sample must be dissolved in a suitable deuterated solvent. This is critical for two reasons: 1) It minimizes the solvent's own ¹H NMR signal, which would otherwise overwhelm the analyte signals[2], and 2) The deuterium signal is used by the spectrometer's lock system to stabilize the magnetic field, ensuring high resolution and stability over the course of the experiment.[2]

• Concentration: The analyte concentration must be sufficient to achieve a good signal-to-noise ratio in a reasonable time. For ¹H NMR of small molecules, a concentration of 5-25 mg in 0.6-0.7 mL of solvent is a standard starting point.

• Homogeneity and Purity: The sample solution must be free of solid particulates and paramagnetic impurities. Solid particles distort the local magnetic field, leading to poor resolution and broad spectral lines. Filtering the sample is a mandatory step.[5]

Solvent Selection for 3-(Methoxy-d3)-aniline

Choosing the right solvent is the most critical decision in the sample preparation workflow. The ideal solvent will fully dissolve the analyte without interacting with it in a way that complicates the spectrum. For an aromatic amine, solvent effects can be pronounced, potentially shifting the chemical shifts of both aromatic and amine protons.[6][7]

Solvent Selection Workflow

The following diagram outlines a logical process for selecting the optimal NMR solvent.

Caption: A decision tree for selecting an appropriate deuterated solvent.

Common Deuterated Solvents

The table below summarizes key properties of recommended solvents. The choice should be guided by solubility and the region of the ¹H NMR spectrum under investigation.

Solvent	¹H Residual Peak (ppm)	Multiplicity	¹³C Signal (ppm)	Boiling Point (°C)	Comments
Chloroform-d (CDCl₃)	7.26	Singlet	77.16	61.2	Good general-purpose solvent; slightly acidic, which may broaden the -NH₂ signal. Easy to remove.[8]
Acetone-d₆	2.05	Quintet	206.26, 29.84	56	Good for a wide range of compounds. Can absorb water.
DMSO-d₆	2.50	Quintet	39.52	189	Excellent solvating power for polar compounds. Difficult to remove due to high boiling point.[8]
Benzene-d₆	7.16	Singlet	128.06	80.1	Can induce significant shifts (aromatic solvent-induced shifts, ASIS), which can be useful for resolving overlapping signals.
Methanol-d₄ (CD₃OD)	4.87, 3.31	Multiplet, Quintet	49.00	65	Protic solvent; will cause H-D exchange with the -NH₂ protons, leading to signal broadening or disappearance. Use only if this effect is desired.

Data compiled from multiple sources.[9][10]

Detailed Experimental Protocol

This protocol describes the preparation of a standard 5 mm NMR tube sample. Adherence to these steps is crucial for obtaining high-quality spectra.

Materials and Equipment

• 3-(Methoxy-d3)-aniline

• High-quality 5 mm NMR tubes (e.g., Wilmad 535-PP or equivalent)

• Selected deuterated solvent (e.g., CDCl₃, 99.8% D)

• Internal standard (e.g., Tetramethylsilane, TMS)

• Glass vial (4 mL) with cap

• Analytical balance

• Pasteur pipette with cotton or glass wool plug

• Vortex mixer

• NMR tube caps

Sample Preparation Workflow

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. clearsynth.com [clearsynth.com]
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• 5. sites.bu.edu [sites.bu.edu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. NMR solvent selection - that also allows sample recovery [biochromato.com]
• 9. labs.chem.byu.edu [labs.chem.byu.edu]
• 10. scs.illinois.edu [scs.illinois.edu]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(Methoxy-d3)-aniline

Welcome to the technical support center for the synthesis of 3-(Methoxy-d3)-aniline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you navigate the common challenges in this synthesis, improve your yields, and ensure high isotopic purity.

Synthesis Overview & Key Challenges

The most common and efficient pathway to 3-(Methoxy-d3)-aniline involves a two-step process:

• Deuteration: Introduction of the deuterium atoms onto the methoxy group, typically starting from a precursor like 3-nitrophenol or 3-nitroanisole.

• Reduction: Conversion of the nitro group to an amine.

While seemingly straightforward, achieving high yield and isotopic enrichment requires careful control over reaction parameters. Key challenges include incomplete deuteration, side-product formation during nitro reduction, and purification of the final product.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable method for deuterating the methoxy group?

A1: The choice of deuterating agent is critical. While deuterated methanol (CD3OD) can be used, a more robust method is the reaction of a suitable precursor (e.g., 3-nitrophenol) with a deuterated methylating agent like methyl-d3 iodide (CD3I) or dimethyl-d3 sulfate ((CD3)2SO4) in the presence of a base (e.g., K2CO3 or NaH). This approach generally offers higher and more consistent isotopic incorporation.

Q2: How can I accurately determine the isotopic purity of my 3-(Methoxy-d3)-aniline?

A2: A combination of analytical techniques is recommended for a comprehensive assessment.[1][2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR is highly precise for quantifying the small amount of residual protons on the methoxy group, allowing for an accurate calculation of overall isotopic enrichment.[3][4] ²H-NMR can also be used to confirm the presence and location of deuterium.[4]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is essential for confirming the isotopologue distribution.[1][3][5] It allows you to see the population of molecules with d3, d2, d1, and d0 incorporation.[3]

Q3: Which catalyst is best for the reduction of the deuterated nitro-precursor?

A3: Palladium on carbon (Pd/C) is the most widely used and often most effective catalyst for the hydrogenation of aromatic nitro groups.[6] It generally offers high yields and good functional group tolerance.[6][7] Alternatives like Raney Nickel can also be used, particularly if you are concerned about side reactions like dehalogenation on other parts of the molecule.[6] Transfer hydrogenation using a hydrogen donor like ammonium formate or hydrazine with Pd/C is also a very effective and practical laboratory-scale method.

In-depth Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis.

Issue 1: Low Isotopic Purity (Incomplete Deuteration)

• Symptom: ¹H-NMR shows a significant singlet for the -OCH3 group. Mass spectrometry reveals a high abundance of d2, d1, and/or d0 species.

• Potential Causes & Solutions:

Potential Cause	Scientific Rationale & Corrective Action
Contaminated Deuterating Agent	The deuterating agent (e.g., CD3I) or solvent may be contaminated with protic impurities (H₂O, CH₃OH).
Solution: Use freshly opened, high-purity deuterated reagents. Ensure all glassware is rigorously dried and the reaction is performed under an inert atmosphere (e.g., Argon or Nitrogen) to exclude atmospheric moisture.
Sub-optimal Reaction Conditions	Incomplete reaction due to insufficient time, temperature, or base strength can lead to partial deuteration.
Solution: For Williamson ether synthesis-type reactions with CD3I, ensure a slight excess of the deuterating agent and a strong enough base (like NaH) to fully deprotonate the precursor phenol. Allow the reaction to run to completion, monitoring by TLC or LC-MS.
H/D Exchange	Undesired hydrogen-deuterium exchange can occur under certain acidic or basic conditions, especially if there are acidic protons elsewhere in the molecule.[8][9]
Solution: Carefully control the pH during the reaction and workup. Use aprotic solvents where possible. After the deuteration step, avoid strongly acidic or basic workup conditions if possible.

Issue 2: Low Yield or Incomplete Nitro Group Reduction

• Symptom: TLC or LC-MS analysis of the crude product shows a significant amount of the starting nitro compound or intermediate species. The isolated yield of the final aniline is poor.

• Potential Causes & Solutions:

Potential Cause	Scientific Rationale & Corrective Action
Catalyst Poisoning or Deactivation	The catalyst (e.g., Pd/C) can be poisoned by sulfur, phosphorus, or other nitrogen-containing compounds present as impurities in the starting material or solvent. The catalyst may also be old or have reduced activity.
Solution: Use highly purified starting materials and solvents.[10] If poisoning is suspected, try filtering the reaction mixture through a small plug of activated charcoal or silica before adding the catalyst. Always use a fresh, active batch of catalyst. Increasing catalyst loading (e.g., from 1-2 mol% to 5-10 mol%) can sometimes overcome minor poisoning issues.
Insufficient Hydrogen Source	In catalytic hydrogenation, this could be due to a poor seal on the reaction vessel or inadequate hydrogen pressure. In transfer hydrogenation, the hydrogen donor (e.g., ammonium formate) may be old or used in insufficient quantity.
Solution: For hydrogen gas, ensure the system is properly sealed and purged. A balloon of hydrogen is often sufficient for small-scale reactions. For transfer hydrogenation, use a fresh bottle of the hydrogen donor and ensure a sufficient stoichiometric excess (typically 3-5 equivalents).
Poor Mass Transfer	In heterogeneous catalysis (like with Pd/C), efficient mixing is crucial for the substrate, hydrogen, and catalyst to interact.
Solution: Ensure vigorous and efficient stirring throughout the reaction. For larger scale reactions, mechanical stirring may be necessary.
Formation of Intermediates	The reduction of a nitro group proceeds through intermediates like nitroso and hydroxylamine species.[10][11][12][13] Under certain conditions, these can react with each other to form side products like azoxy or azo compounds, which are harder to reduce.[10][13]
Solution: Ensure a sufficient supply of hydrogen to favor the complete reduction to the aniline.[10] Sometimes, adjusting the solvent or temperature can improve selectivity. Protic solvents like ethanol or methanol are generally effective.

Issue 3: Difficulty in Product Purification

• Symptom: The final product is contaminated with colored impurities or by-products that are difficult to remove by standard column chromatography.

• Potential Causes & Solutions:

Potential Cause	Scientific Rationale & Corrective Action
Formation of Colored By-products	Condensation by-products from the nitro reduction (azoxy/azo compounds) are often highly colored and can co-elute with the desired aniline. Polyaniline formation can also occur under certain conditions.[14]
Solution: Optimize the reduction reaction to minimize these impurities (see Issue 2). For purification, consider an acid-base extraction. Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate) and wash with a dilute acid (e.g., 1M HCl). The basic aniline will move into the aqueous layer as its hydrochloride salt, leaving non-basic impurities in the organic layer. Then, basify the aqueous layer (e.g., with NaOH or NaHCO₃) and re-extract the pure aniline back into an organic solvent.[15]
Amine Tailing on Silica Gel	Basic amines often interact strongly with the acidic silanol groups on standard silica gel, leading to poor peak shape and difficult separation during column chromatography.[16]
Solution: Deactivate the silica gel by adding a small amount of a competing base, like triethylamine (e.g., 0.5-1%), to the eluent system.[16] Alternatively, use a different stationary phase such as basic alumina or an amine-functionalized silica column.[16]
Residual Metal Catalyst	Fine particles of palladium or other metal catalysts can be difficult to remove by simple filtration, leading to a grayish or black tint in the final product.
Solution: Filter the reaction mixture through a pad of Celite® or a membrane filter (e.g., 0.45 µm PTFE) to effectively remove fine catalyst particles.

Experimental Workflows & Diagrams

General Synthesis Pathway

The following diagram outlines the typical synthetic route and includes critical quality control (QC) checkpoints.

Caption: General workflow for the synthesis of 3-(Methoxy-d3)-aniline.

Troubleshooting Decision Tree for Low Yield in Nitro Reduction

Caption: Decision tree for troubleshooting low yield in the reduction step.

Detailed Experimental Protocol: Catalytic Transfer Hydrogenation

This protocol describes a reliable lab-scale procedure for the reduction of 3-nitroanisole-d3.

Materials:

• 3-Nitroanisole-d3 (1.0 eq)

• 10% Palladium on Carbon (Pd/C), 5-10 mol%

• Ammonium Formate (HCOONH₄), 4-5 eq

• Methanol (or Ethanol), analytical grade

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 3-nitroanisole-d3 (1.0 eq).

• Solvent Addition: Add methanol to dissolve the starting material (concentration approx. 0.1-0.5 M).

• Reagent Addition: Add ammonium formate (4-5 eq) to the solution and stir until it dissolves.

• Catalyst Addition: Carefully add 10% Pd/C (5-10 mol%) to the flask. Safety Note: Pd/C can be pyrophoric; handle with care, preferably under a gentle stream of inert gas if dry.

• Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. The reaction is often exothermic. Monitor the progress by TLC or LC-MS until the starting material is completely consumed (typically 1-4 hours).

• Workup - Catalyst Removal: Upon completion, dilute the reaction mixture with methanol and filter it through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite® pad thoroughly with additional methanol to ensure complete recovery of the product.

• Workup - Solvent Removal: Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator.

• Workup - Extraction: Dissolve the residue in ethyl acetate and wash with water to remove any remaining ammonium salts. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude 3-(Methoxy-d3)-aniline.

• Purification: Purify the crude product as necessary using the methods described in the troubleshooting guide (Issue 3).

References

• Analytical Methods Editorial Board. (2020). A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Analytical Methods.
• Studying the Mechanisms of Nitro Compounds Reduction (A-Review). (n.d.). Asian Journal of Nanosciences and Materials.
• Process for the purification of aromatic amines. (2009). Google Patents.
• BenchChem. (n.d.). Technical Support Center: Catalytic Reduction of Nitroarenes. BenchChem.
• A hydroquinone based palladium catalyst for room temperature nitro reduction in water. (2014). RSC Publishing.
• Enhancing Aniline Yield Through Response Surface Methodology. (2021). International Journal of Advanced Research in Science, Communication and Technology.
• Beyond Purity: Characterizing the Isotopologue Profile of a Deuterated API. (n.d.). Concert Pharmaceuticals.
• BenchChem. (n.d.). Technical Support Center: Optimizing Aniline Synthesis. BenchChem.
• Proposed mechanism for the reduction of nitroarenes using NaBH4 catalyzed by Pd/GYLPCO. (n.d.). ResearchGate.
• Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. (2024). MDPI.
• Nitro Substrates in Reductive Electrosynthesis: A Review. (2025). ACS Electrochemistry.
• Analytical Characterization of Deuterated Compounds. (2025). ResolveMass Laboratories Inc..
• Direct Aniline Formation with Benzene and Hydroxylamine. (2023). MDPI.
• On the protonation and deuteration of thioanisole and some of its methoxy-substituted derivatives. (2022). Taylor & Francis.
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• Three More Reactions on the Aromatic Sidechain. (2018). Master Organic Chemistry.
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• Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR. (2022). PubMed.
• Determination of Isotope Distribution and Abundance of Deuterium Labeled Compounds by High Resolution Mass Spectrometry. (2021). Chinese Journal of Analytical Chemistry.
• Amine synthesis by nitro compound reduction. (n.d.). Organic Chemistry Portal.
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• How to purify Amine?. (2022). YouTube.

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Technical Support Center: Troubleshooting Signal Suppression with 3-(Methoxy-d3)-aniline in Mass Spectrometry

This guide is designed for researchers, scientists, and drug development professionals who are encountering signal suppression issues when using 3-(Methoxy-d3)-aniline as an internal standard in mass spectrometry-based assays. As a deuterated analog, 3-(Methoxy-d3)-aniline is intended to mimic the behavior of the analyte of interest and correct for variations in sample preparation and matrix effects.[1][2] However, under certain conditions, it can itself contribute to the very problem it is meant to solve. This guide provides a comprehensive framework for understanding, diagnosing, and mitigating signal suppression caused by 3-(Methoxy-d3)-aniline.

Understanding the Paradox: When an Internal Standard Causes Suppression

Signal suppression in electrospray ionization (ESI) mass spectrometry is a phenomenon where the ionization efficiency of the analyte of interest is reduced by the presence of co-eluting compounds.[3][4] This leads to a decrease in signal intensity, which can compromise the accuracy, precision, and sensitivity of an assay.[5][6] While 3-(Methoxy-d3)-aniline is a valuable tool, its physicochemical properties can sometimes make it a contributor to signal suppression.

Several mechanisms can be at play:

• Competition for Charge: In the ESI process, a finite amount of charge is available on the surface of the droplets. If a co-eluting compound, such as a high-concentration internal standard, is more readily protonated or has a higher surface activity, it can outcompete the analyte for this charge, leading to a reduction in the number of analyte ions that reach the gas phase.[3][4]

• Changes in Droplet Properties: High concentrations of dissolved species can alter the surface tension and viscosity of the ESI droplets.[3][7] This can hinder the solvent evaporation process, making it more difficult for the analyte to be released as a gas-phase ion.[3]

• Gas-Phase Interactions: In some cases, interactions can occur in the gas phase where a basic compound can deprotonate the protonated analyte, neutralizing it before it reaches the detector.[3][8]

The aniline functional group in 3-(Methoxy-d3)-aniline is basic, making it susceptible to protonation, especially in the positive ion mode. If used at an inappropriately high concentration, it can saturate the ionization process.

Frequently Asked Questions (FAQs)

Here are some common questions and answers regarding signal suppression and 3-(Methoxy-d3)-aniline:

Q1: I've noticed a significant drop in my analyte's signal intensity after adding 3-(Methoxy-d3)-aniline as an internal standard. What is happening?

This is a classic sign of ion suppression. The high concentration or high basicity of the 3-(Methoxy-d3)-aniline may be interfering with the ionization of your analyte in the ESI source. Essentially, the internal standard is outcompeting your analyte for the available charge or altering the droplet properties in a way that is unfavorable for your analyte's ionization.[3][4]

Q2: Isn't a deuterated internal standard supposed to correct for signal suppression?

Yes, that is its primary purpose. A deuterated internal standard co-elutes with the analyte and experiences similar matrix effects.[1][2] By monitoring the ratio of the analyte to the internal standard, these effects can be normalized. However, this principle relies on the assumption that the internal standard itself does not become the dominant source of suppression. When the internal standard's concentration is excessively high, it can create its own matrix effect.

Q3: What is a suitable concentration for 3-(Methoxy-d3)-aniline to avoid causing signal suppression?

There is no single answer to this, as the optimal concentration depends on the specific analyte, matrix, and instrument conditions. A good starting point is to use a concentration that yields a signal intensity similar to that of the analyte at the midpoint of its calibration curve. It is crucial to perform a concentration optimization experiment to determine the ideal level for your assay.

Q4: Can the purity of my 3-(Methoxy-d3)-aniline internal standard be a factor?

Absolutely. Impurities in the internal standard solution can co-elute with your analyte and cause signal suppression.[5] It is essential to use high-purity, certified internal standards. The presence of unlabeled 3-methoxyaniline in your deuterated standard can also lead to an underestimation of your analyte's concentration.[2]

Q5: How can I confirm that 3-(Methoxy-d3)-aniline is the cause of the signal suppression?

A post-column infusion experiment is a definitive way to diagnose ion suppression.[5][7] In this experiment, a constant flow of your analyte is introduced into the mobile phase after the analytical column, while a blank sample (with and without the internal standard) is injected. A dip in the analyte's signal that coincides with the elution time of the internal standard confirms that it is the suppressing agent.

In-Depth Troubleshooting Guides

If you suspect that 3-(Methoxy-d3)-aniline is causing signal suppression, follow these systematic troubleshooting steps:

Guide 1: Optimizing the Concentration of the Internal Standard

The most common cause of internal standard-induced suppression is an excessively high concentration.

Protocol: Internal Standard Concentration Optimization

• Prepare a series of working solutions of 3-(Methoxy-d3)-aniline at different concentrations (e.g., 0.1x, 0.5x, 1x, 5x, 10x of the analyte's expected concentration).

• Prepare samples containing a fixed, mid-range concentration of your analyte.

• Spike each sample with one of the internal standard working solutions.

• Analyze the samples using your LC-MS/MS method.

• Plot the analyte signal intensity against the internal standard concentration.

• Select the lowest concentration of the internal standard that provides a stable and reproducible signal without significantly suppressing the analyte's signal.

Internal Standard Concentration	Analyte Peak Area	Internal Standard Peak Area	Analyte/IS Ratio	Observation
0.1x	1,200,000	150,000	8.0	Stable signal
0.5x	1,150,000	780,000	1.47	Stable signal
1x	1,100,000	1,600,000	0.69	Slight suppression
5x	750,000	8,200,000	0.09	Significant suppression
10x	400,000	15,000,000	0.03	Severe suppression

This table illustrates a hypothetical optimization experiment. The optimal concentration would be in the 0.1x to 0.5x range in this case.

Guide 2: Modifying Chromatographic Conditions

If optimizing the concentration is not sufficient, modifying the chromatographic separation can help to resolve the analyte and the internal standard from other matrix components, or even from each other if necessary.

Strategies for Chromatographic Optimization:

• Improve Separation from Matrix: Adjust the mobile phase gradient to better separate the analyte and internal standard from the bulk of the matrix components.[9][10] This can be visualized using a post-column infusion experiment.

• Change Mobile Phase Composition: Using a different organic solvent (e.g., switching from acetonitrile to methanol) can alter selectivity and may reduce suppression.[3]

• Adjust pH: Modifying the mobile phase pH with volatile additives like formic acid or ammonium hydroxide can influence the ionization of both the analyte and interfering compounds.[11] However, be cautious as some additives, like trifluoroacetic acid (TFA), are known to cause significant signal suppression.[7]

• Reduce Flow Rate: Lowering the flow rate, especially to the nanoliter-per-minute range, can improve desolvation and reduce the impact of matrix effects.[3][12]

Guide 3: Adjusting Mass Spectrometer Source Parameters

Fine-tuning the ESI source parameters can sometimes help to mitigate signal suppression.

Key Parameters to Optimize:

• Capillary Voltage: Adjusting the capillary voltage can influence the efficiency of the electrospray process.

• Gas Temperatures and Flow Rates: Optimizing the nebulizing and drying gas can improve desolvation and reduce the formation of clusters that can contribute to suppression.

• Source Position: The position of the ESI probe relative to the mass spectrometer inlet can have a significant impact on ionization efficiency.

Guide 4: Enhancing Sample Preparation

A more rigorous sample preparation method can remove interfering matrix components before the sample is even introduced to the LC-MS system.[9][13]

Effective Sample Preparation Techniques:

• Solid-Phase Extraction (SPE): This is a highly effective technique for removing salts, phospholipids, and other matrix components that are known to cause ion suppression.[9]

• Liquid-Liquid Extraction (LLE): LLE can be used to selectively extract the analyte of interest from the sample matrix.[9]

• Protein Precipitation: While a simpler method, it may be less effective at removing all interfering components compared to SPE or LLE.[9]

Visualizing the Problem and Solution

Concluding Remarks

Signal suppression is a complex issue that can pose significant challenges in quantitative LC-MS analysis. While 3-(Methoxy-d3)-aniline is a powerful tool for ensuring data accuracy, it is crucial to be aware of its potential to cause suppression when not used optimally. By following a systematic approach to troubleshooting—starting with concentration optimization and progressing through chromatographic and instrumental adjustments—it is possible to mitigate these effects and develop robust, reliable, and accurate analytical methods.

References

• Ion Suppression: A Major Concern in Mass Spectrometry. LCGC International. [Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Bio-Rad. [Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. LCGC International. [Link]

• Matrix Effects in Mass Spectrometry Analysis: Causes and Solutions. Welch Materials, Inc. [Link]

• Ion Suppression in Mass Spectrometry. Clinical Chemistry. [Link]

• Ion suppression (mass spectrometry). Wikipedia. [Link]

• Ion Suppression and ESI. University of Waterloo Mass Spectrometry Facility. [Link]

• Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. PMC. [Link]

• LCMS Troubleshooting: 14 Best Practices for Laboratories. ZefSci. [Link]

• Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. AMSbiopharma. [Link]

• Avoiding LC-MS Signal Suppression. CHROMacademy. [Link]

• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. Journal of Global Pharma Technology. [Link]

• Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry? Can ordinary chromatographic methods use this method for quantification? Biopike. [Link]

• Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. Shimadzu. [Link]

• How to Avoid Problems in LC–MS. LCGC International. [Link]

• Elucidating the Role of Ion Suppression in Secondary Electrospray Ionization. Journal of the American Society for Mass Spectrometry. [Link]

• Common Mass Spectrometry Errors and Troubleshooting Tips. Technology Networks. [Link]

• 3-Methoxyaniline. PubChem. [Link]

• Reduction of Signal Suppression Effects in ESI-MS Using a Nanosplitting Device. Analytical Chemistry. [Link]

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Reference Data & Comparative Studies

3-(Methoxy-d3)-aniline vs. Unlabeled 3-Methoxyaniline in LC-MS/MS: A Comparative Guide on Stable Isotope Dilution and the Chromatographic Isotope Effect

Introduction

3-Methoxyaniline (also known as m-anisidine) is a primary aromatic amine widely utilized as an intermediate in the synthesis of dyes, pharmaceuticals, and agrochemicals. Due to its potential toxicity and role as an environmental contaminant, rigorous quantification in biological and environmental matrices is essential[1]. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this analysis, offering high sensitivity and specificity[2].

To ensure robust quantification and mitigate matrix effects—where co-eluting endogenous compounds suppress or enhance the analyte's ionization—stable isotope dilution (SID) is employed[3]. 3-(Methoxy-d3)-aniline serves as the ideal stable isotope-labeled internal standard (SIL-IS) for unlabeled 3-methoxyaniline[4]. This guide objectively compares the performance of these two compounds, exploring the causality behind their mass spectrometric behavior and the subtle chromatographic artifacts introduced by deuteration.

Mechanistic Causality: Why Deuterate the Methoxy Group?

The core principle of Stable Isotope Dilution (SID) relies on the SIL-IS behaving identically to the target analyte during sample extraction, chromatographic separation, and ionization, while remaining mass-spectrometrically distinct[5].

By replacing the three protium atoms on the methoxy group with deuterium (-OCD3), 3-(Methoxy-d3)-aniline gains a +3 Da mass shift. This mass difference is sufficient to prevent isotopic cross-talk in the mass spectrometer's collision cell. During electrospray ionization (ESI), the ionization efficiency of the deuterated and unlabeled species is virtually identical because the basicity of the amine group and the overall dipole moment are unperturbed by the distant isotopic substitution[4].

Table 1: Physicochemical and MS Characteristics Comparison

Parameter	Unlabeled 3-Methoxyaniline	3-(Methoxy-d3)-aniline (SIL-IS)
Molecular Formula	C7H9NO	C7H6D3NO
Monoisotopic Mass	123.068 Da	126.087 Da
Precursor Ion[M+H]+	m/z 124.1	m/z 127.1
Primary MRM Transition	124.1 → 109.1 (Loss of -CH3)	127.1 → 109.1 (Loss of -CD3)
Ionization Efficiency	Baseline	Identical to Unlabeled
Lipophilicity (LogP)	~0.93	Slightly reduced (< 0.93)

The Chromatographic Isotope Effect (Deuterium Isotope Effect)

While SIL-IS compounds are designed to co-elute perfectly with their unlabeled counterparts, deuterium substitution can introduce a subtle chromatographic artifact known as the deuterium isotope effect[6].

Deuterium has a slightly smaller van der Waals radius and lower polarizability than protium. Consequently, the C-D bond is shorter and less lipophilic than the C-H bond[7]. In reversed-phase liquid chromatography (RPLC), this reduction in lipophilicity translates to slightly weaker dispersive interactions with the hydrophobic stationary phase (e.g., C18). As a result, deuterated compounds often elute slightly earlier than non-deuterated compounds[8].

For 3-(Methoxy-d3)-aniline, the retention time shift ( ΔtR​ ) is typically minimal (often < 1-2 seconds) because the deuterium is located on an ether linkage rather than the core aromatic ring[7]. However, even a marginal ΔtR​ must be validated. If the analyte and the SIL-IS do not perfectly co-elute, they may be exposed to different co-eluting matrix components entering the ESI source, leading to divergent ion suppression or enhancement and compromising quantification accuracy[9].

Causality chain of the deuterium isotope effect on LC-MS/MS quantification accuracy.

Table 2: Chromatographic and Matrix Effect Dynamics

Parameter	Observation / Impact	Causality
Retention Time ( tR​ )	Deuterated IS elutes ≤ 1-2 sec earlier.	Weaker dispersive interactions between the -OCD3 group and the C18 stationary phase.
Peak Shape / Width	Identical for both analytes.	Isotopic substitution does not alter diffusion coefficients significantly.
Matrix Effect Compensation	Highly effective, but requires validation.	If ΔtR​ is large enough, divergent ion suppression can occur, skewing the area ratio.

Experimental Protocol: LC-MS/MS Quantification Workflow

To establish a self-validating system, the following protocol details the extraction and LC-MS/MS analysis of 3-methoxyaniline using 3-(Methoxy-d3)-aniline as the SIL-IS. This workflow ensures that extraction recovery and ionization fluctuations are mathematically normalized.

Workflow of Stable Isotope Dilution LC-MS/MS for 3-methoxyaniline quantification.

Step-by-Step Methodology

1. Standard Preparation and Spiking

• Prepare primary stock solutions of unlabeled 3-methoxyaniline and 3-(Methoxy-d3)-aniline in LC-MS grade methanol.

• Spike a constant, known concentration of the SIL-IS (e.g., 50 ng/mL) into all calibration standards, quality control (QC) samples, and unknown biological matrices prior to any sample manipulation. Causality: Early addition ensures the SIL-IS tracks and compensates for analyte loss during every subsequent preparation step.

2. Sample Extraction (Solid-Phase Extraction - SPE)

• Condition polymeric reversed-phase SPE cartridges with 1 mL methanol followed by 1 mL water.

• Load 0.5 mL of the spiked biological sample.

• Wash the cartridge with 1 mL of 5% methanol in water to elute highly polar matrix interferences.

• Elute the analytes with 1 mL of 100% methanol. Evaporate the eluate under a gentle stream of nitrogen and reconstitute in 100 μ L of the initial mobile phase.

3. Chromatographic Separation (RPLC)

• Column: Sub-2 μ m C18 analytical column (e.g., 50 mm × 2.1 mm).

• Mobile Phase A: 0.1% Formic acid in water (promotes protonation for ESI+).

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: Initiate at 5% B, ramp to 95% B over 4 minutes.

• Validation Check: Monitor the extracted ion chromatograms (EICs) to measure the exact ΔtR​ between the unlabeled and deuterated peaks.

4. Mass Spectrometric Detection (MRM)

• Operate the triple quadrupole mass spectrometer in positive Electrospray Ionization (ESI+) mode.

• Unlabeled Transition: m/z 124.1 → 109.1 (Collision Energy: ~15 eV).

• Labeled Transition: m/z 127.1 → 109.1 (Collision Energy: ~15 eV).

5. Data Analysis and Matrix Effect Evaluation

• Calculate the peak area ratio (Area Unlabeled​ / Area SIL−IS​ ) for quantification.

• Self-Validating Step: Perform a post-column infusion experiment. Infuse a constant stream of 3-methoxyaniline post-column while injecting a blank matrix extract. Ensure that no sharp zones of ion suppression overlap with the specific retention time window where the slight isotopic separation occurs.

References[3] Stable Labeled Isotopes as Internal Standards: A Critical Review - Crimson Publishers.https://crimsonpublishers.com/rdms/fulltext/RDMS.000526.php[8] Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - NIH.https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5512543/[4] Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec.https://dmpk.wuxiapptec.com/internal-standards-in-lc-ms-bioanalysis/[5] Stable-isotope dilution LC–MS for quantitative biomarker analysis - NIH.https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2950811/[9] Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma - NIH.https://pubmed.ncbi.nlm.nih.gov/16959461/[6] Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - MDPI.https://www.mdpi.com/1422-0067/26/2/731[7] Deuterium's Subtle Shift: Evaluating the Isotope Effect on Chromatographic Retention Time - Benchchem.https://www.benchchem.com/guide/deuterium-isotope-effect-chromatography[2] Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms - Agilent.https://www.agilent.com/cs/library/applications/5990-8075EN.pdf[1] Determination of Anilines in River Water, Sediment, and Fish Samples by Gas Chromatography–Mass Spectrometry - Oxford Academic.https://academic.oup.com/chromsci/article/38/11/482/323363

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Comparative Guide: Deuterated Aniline Derivatives for Isotopic Labeling Efficiency

As a Senior Application Scientist, I frequently observe that the selection of an isotopic tracer dictates the success or failure of downstream mass spectrometry (MS) and pharmacokinetic assays. The choice between deuterated aniline derivatives—such as Aniline-d5, Aniline-d7, and their 15N variants—is not merely a matter of molecular weight. It is a strategic decision rooted in the physical chemistry of Hydrogen/Deuterium (H/D) exchange.

This guide objectively compares these derivatives, provides mechanistic insights into their stability, and outlines a self-validating experimental workflow for synthesizing isotope-coded tags.

Mechanistic Insights: The Causality of Isotopic Stability

When designing an isotopic labeling workflow, researchers must account for the thermodynamic and kinetic lability of the isotopic bonds.

The Vulnerability of Aniline-d7: The amine protons (-NH2) in aniline are highly labile in protic solvents (such as water, methanol, or standard LC-MS mobile phases) due to rapid acid-base equilibria. Consequently, when Aniline-d7 (C6D5ND2) is exposed to aqueous conditions during synthesis or chromatography, the deuterium atoms on the nitrogen are rapidly back-exchanged with protium, reverting the amine group to -NH2. This uncontrolled loss of mass resolution compromises quantitative accuracy.

The Robustness of Aniline-d5: Conversely, the carbon-deuterium (C-D) bonds on the aromatic ring of Aniline-d5 (C6D5NH2) are kinetically inert to electrophilic substitution under standard physiological and chromatographic conditions. This selective deuteration at the benzene ring ensures the compound is inert against [1]. This intrinsic stability makes Aniline-d5 the preferred reagent for synthesizing stable isotope-coded tags, as the +5 Da mass shift remains robustly conserved throughout complex biological matrices.

Comparative Analysis of Deuterated Aniline Derivatives

To optimize your labeling efficiency, select the derivative that aligns with your solvent environment and analytical sensitivity requirements.

Derivative	Chemical Formula	Mass Shift (Da)	H/D Exchange Lability	Primary Application
Aniline-d5	C6D5NH2	+5	Low (Stable C-D bonds)	LC-MS Internal Standards, Protein Tagging, API Synthesis
Aniline-d7	C6D5ND2	+7 (Theoretical)	High (Labile N-D bonds)	NMR Solvents, Strictly Aprotic Syntheses
Aniline-15N-d5	C6D5(15N)H2	+6	Low (Stable C-D bonds)	High-Resolution MS, Complex Metabolic Tracing
Aniline-d2	C6H3D2NH2	+2	Low (Stable C-D bonds)	[2] for mechanistic studies

Experimental Workflow: Synthesis of d5-Iodoacetanilide

To demonstrate the labeling efficiency of Aniline-d5, we detail a self-validating protocol for synthesizing d5-iodoacetanilide—an isotope-coded reagent used to determine individual cysteine pKa values via[3].

Step-by-Step Methodology

Step 1: Reagent Preparation

• Action: Dissolve 1.0 equivalent of Aniline-d5 and 1.0 equivalent of iodoacetic acid in anhydrous dichloromethane (DCM) at 0 °C under a nitrogen atmosphere.

• Causality: Anhydrous DCM prevents competitive hydrolysis of the coupling reagents and ensures the nucleophilic amine selectively attacks the activated carboxylic acid without initiating premature H/D exchange.

Step 2: DCC Coupling

• Action: Add 1.1 equivalents of dicyclohexylcarbodiimide (DCC) dropwise. Stir for 2 hours at 0 °C, then allow to warm to room temperature overnight.

• Causality: DCC activates the carboxylic acid by forming an O-acylisourea intermediate. The subsequent nucleophilic attack by Aniline-d5 forms the amide bond. The byproduct, dicyclohexylurea (DCU), is insoluble in DCM and precipitates out. This physical phase separation drives the reaction forward and simplifies purification.

Step 3: Purification

• Action: Filter the precipitated DCU. Wash the filtrate sequentially with 5% NaHCO3, 1M HCl, and brine. Dry the organic layer over MgSO4 and concentrate under vacuum.

• Causality: The basic wash removes unreacted iodoacetic acid, while the acidic wash removes trace unreacted Aniline-d5. This ensures high chemical purity of the final d5-iodoacetanilide.

Step 4: Validation Checkpoint (Self-Validating System)

• Action: Analyze the purified product via LC-MS.

• Causality: A single peak with an m/z corresponding to the [M+H]+ of d5-iodoacetanilide confirms successful coupling. Crucially, the absence of -1 Da or -2 Da satellite peaks confirms that no H/D back-exchange occurred during the aqueous workup, validating the structural integrity of the C-D bonds.

Step 5: Protein Labeling & MS Readout

• Action: Incubate the target protein with a 1:1 mixture of light (d0) and heavy (d5) iodoacetanilide across a pH gradient (pH 6.5 to 10). Quench, digest with trypsin, and analyze via MALDI-TOF MS.

• Causality: The heavy and light tags alkylate free thiols. The ratio of the +138 Da (d5) to +133 Da (d0) mass shifts accurately quantifies the degree of modification at specific pH levels, allowing precise pKa determination.

Visualizing the Labeling Workflow

Workflow for synthesizing and utilizing d5-iodoacetanilide in MS-based protein profiling.

Advanced Applications in Drug Discovery

Beyond MS tagging, Aniline-d5 is increasingly utilized to synthesize deuterated active pharmaceutical ingredients (APIs) leveraging the Kinetic Isotope Effect (KIE). For example, incorporating Aniline-d5 into quinoxaline derivatives yields highly enriched (>98%) analytical reference standards for monitoring [4]. Because the C-D bond is stronger than the C-H bond, selective deuteration of the aromatic ring prevents rapid metabolic degradation (e.g., CYP450-mediated oxidation) at those specific sites, a principle that is foundational to the design of next-generation "heavy drugs."

References

• Title: Isotope-Coding Derivatization for Quantitative Profiling of Reactive α-Dicarbonyl Species in Processed Botanicals by Liquid Chromatography–Tandem Mass Spectrometry Source: Journal of Agricultural and Food Chemistry (ACS Publications) URL: [Link]

• Title: A Simple, Cost-Effective Method for the Regioselective Deuteration of Anilines Source: Organic Letters (ACS Publications) URL: [Link]

• Title: Isotope-coded, iodoacetamide-based reagent to determine individual cysteine pKa values by MALDI-TOF mass spectrometry Source: Analytical Biochemistry (NIH PMC) URL: [Link]

• Title: Synthesis of deuterium‐labeled 2‐quinoxalinecarboxylic acid and 3‐methylquinoxaline‐2‐carboxylic acid from deuterium aniline Source: Journal of Labelled Compounds and Radiopharmaceuticals (Wiley) URL: [Link]

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Cross-validation of 3-(Methoxy-d3)-aniline purity using GC-MS and NMR

The Gold Standard in Isotopic Purity: Cross-Validation of 3-(Methoxy-d3)-aniline via GC-MS and qNMR

In the realm of mass spectrometry-based quantification and metabolic tracing, stable isotope-labeled (SIL) compounds act as the foundational internal standards[1]. 3-(Methoxy-d3)-aniline is a critical building block and internal standard utilized in pharmaceutical development. However, for deuterated compounds, the definition of "purity" is fundamentally bifurcated: quality control must account for both traditional chemical impurities and the distribution of isotopic isotopologues[2].

Relying on a single analytical modality to certify these standards often introduces critical blind spots. This guide objectively compares the performance and reliability of single-method validation against a rigorous, self-validating dual-modality framework utilizing Gas Chromatography-Mass Spectrometry (GC-MS) and Quantitative Nuclear Magnetic Resonance (qNMR).

The Pitfalls of Single-Method Validation

Many commercially available SIL compounds are validated using isolated techniques, which introduces significant risk to downstream drug development data:

• HPLC-UV Only: Determines chemical purity but is completely blind to isotopic enrichment. A sample could be 99% chemically pure but only 50% isotopically labeled.

• GC-MS Only: Provides the isotopologue distribution (e.g., the ratio of d0, d1, d2, and d3 species) but is susceptible to fragmentation artifacts in the electron ionization (EI) source. Phenomena such as M-H or M-D (loss of hydrogen or deuterium) can skew the apparent isotopic purity[3]. Furthermore, GC-MS cannot confirm the specific site of deuteration on the molecule.

The Dual-Modality Framework (A Self-Validating System)

To guarantee absolute structural and isotopic integrity, a self-validating system must be employed. By coupling the mass-resolving power of GC-MS with the site-specific quantitative capabilities of qNMR, we eliminate the inherent biases of each individual technique. GC-MS validates the whole-molecule mass distribution, while qNMR independently verifies the exact location and concentration of the isotope.

Fig 1: Orthogonal cross-validation workflow for isotopic purity using GC-MS and qNMR.

Experimental Methodologies & Causality

Protocol 1: GC-MS Isotopologue Distribution Analysis

Objective: To determine the overall molecular isotopic distribution and identify trace non-deuterated (d0) impurities.

• Sample Preparation: Dilute 3-(Methoxy-d3)-aniline in anhydrous ethyl acetate to a concentration of 5 µg/mL.

  • Causality: A highly dilute, volatile solvent ensures sharp chromatographic peaks and prevents overloading the detector, which can cause peak tailing and nonlinear mass responses.

• Chromatographic Separation: Inject 1 µL in splitless mode onto a non-polar capillary column (e.g., HP-5MS).

  • Causality: Deuterated compounds often exhibit a slight kinetic isotope effect, eluting marginally earlier than their unlabeled counterparts. The entire peak width must be integrated symmetrically to prevent artificial skewing of the isotopic ratio.

• Ionization & Acquisition: Utilize Electron Ionization (EI) at 70 eV and operate in Selected Ion Monitoring (SIM) mode. Monitor m/z 123 (unlabeled molecular ion) through m/z 126 (fully deuterated d3)[4].

• Data Reconciliation: Apply a mathematical matrix correction to the raw SIM data.

  • Causality: Carbon-13 natural abundance (~1.1%) contributes to the M+1 and M+2 signals. This correction subtracts the natural ¹³C contribution from the analyte backbone, isolating the true deuterium isotopologue distribution[3].

Protocol 2: Site-Specific qNMR Residual Proton Quantification

Objective: To quantify the absolute isotopic enrichment at the methoxy site without fragmentation bias. While MS is highly sensitive, it provides information primarily at the isotopologue level; qNMR resolves this by directly measuring residual protons[5].

• Sample Preparation: Dissolve 10 mg of the sample in 0.6 mL of anhydrous Chloroform-d (CDCl₃).

  • Causality: Anhydrous deuterated solvents are mandatory; atmospheric moisture can trigger hydrogen-deuterium exchange, artificially lowering the measured isotopic purity[6].

• Internal Standard Addition: Add a precisely weighed mass of 1,4-Bis(trimethylsilyl)benzene-d4 (BTMSB) as a certified reference material.

  • Causality: BTMSB is chosen because it is chemically inert and provides a sharp, isolated singlet at ~0.3 ppm, which does not interfere with the aromatic (6.0-7.5 ppm) or methoxy (~3.8 ppm) signals of 3-methoxyaniline[7].

• Acquisition Parameters: Acquire a ¹H-NMR spectrum using a 90° pulse angle and a relaxation delay (D1) of 20 seconds.

  • Causality: The relaxation delay must exceed 5 times the longest longitudinal relaxation time (T1) of the protons of interest. Failing to allow complete relaxation results in truncated signal integration, transforming qNMR back into a merely qualitative tool[8].

• Integration & Calculation: Integrate the residual proton signal at the methoxy position relative to the BTMSB standard. The absolute deficiency of protons at this site directly yields the site-specific atom % D[2].

Comparative Performance Data

The integration of orthogonal data ensures that the final certified value is immune to the blind spots of single techniques. The table below compares the analytical confidence provided by different validation strategies for 3-(Methoxy-d3)-aniline.

Validation Strategy	Chemical Purity Confidence	Isotopic Purity Accuracy	Site-Specificity Confirmed?	Risk of Analytical Bias	Suitability for LC-MS Quantitation
Dual-Modality (GC-MS + qNMR)	Highest (Orthogonal confirmation)	Absolute (Distribution + Site-specific)	Yes	Negligible (Self-validating)	Exceeds ISO/Pharmacopeial Standards
Single-Modality (GC-MS Only)	High (Volatiles only)	Relative (Distribution only)	No	Moderate (EI fragmentation artifacts)	Variable (Prone to site-ambiguity)
Single-Modality (HPLC-UV Only)	Moderate (Chromophores only)	None	No	High (Blind to isotopic variants)	Insufficient

Conclusion

In the rigorous landscape of pharmaceutical development and metabolic tracing, the purity of stable isotope-labeled standards dictates the accuracy of all downstream data[1]. As demonstrated, relying on isolated analytical methods introduces unacceptable risks of fragmentation bias and structural ambiguity. The cross-validation of 3-(Methoxy-d3)-aniline using both GC-MS and qNMR establishes a robust, self-validating system—ensuring that researchers are building their assays on an unimpeachable foundation of chemical and isotopic integrity.

References

• IRE Journals. "Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy: A Comprehensive Review of Principles, Methodologies, and Multidisci." Available at: [Link]

• Organomation. "NMR Sample Preparation: The Complete Guide." Available at: [Link]

• NIST. "Benzenamine, 3-methoxy- - the NIST WebBook." Available at: [Link]

• NIH/Frontiers. "Evaluation of GC/MS-Based 13C-Positional Approaches for TMS Derivatives of Organic and Amino Acids and Application to Plant 13C-Labeled Experiments." Available at:[Link]

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Evaluating the Stability of 3-(Methoxy-d3)-aniline: A Comparative Guide for Researchers

In the landscape of modern drug discovery and development, the use of isotopically labeled compounds is indispensable. Among these, deuterated molecules are paramount for their utility in pharmacokinetic studies, as metabolic tracers, and as internal standards for quantitative bioanalysis.[1] The strategic replacement of hydrogen with deuterium can significantly enhance metabolic stability, minimize toxic metabolites, and refine a drug's pharmacokinetic profile.[2][3] However, the chemical stability of these deuterated compounds is a critical parameter that underpins the reliability and accuracy of experimental data.[4]

This guide provides a comprehensive evaluation of the stability of 3-(Methoxy-d3)-aniline, a deuterated aromatic amine, in comparison to other classes of deuterated amines. As a Senior Application Scientist, my objective is to offer not just data, but a foundational understanding of the principles governing the stability of these crucial research materials, supported by robust experimental protocols.

The Bedrock of Stability: The Carbon-Deuterium Bond

The enhanced stability of deuterated compounds is primarily attributed to the kinetic isotope effect (KIE). The carbon-deuterium (C-D) bond possesses a lower zero-point energy than a carbon-hydrogen (C-H) bond, making it stronger and requiring more energy to break.[5] This seemingly subtle difference can have a profound impact on the rate of chemical reactions, including metabolic degradation pathways.[] However, it is crucial to recognize that this inherent stability is not absolute and can be compromised by various environmental factors.

Factors Influencing the Stability of Deuterated Amines

The stability of a deuterated amine is a multifactorial property, influenced by its molecular structure and the surrounding chemical environment. For 3-(Methoxy-d3)-aniline, and other deuterated amines, the primary degradation pathways to consider are oxidation, photolysis, and hydrogen-deuterium (H/D) exchange.

• Oxidative Stability: Aromatic amines, including anilines, are susceptible to oxidation.[7][8] The amino group can undergo oxidation to form nitroso and nitro compounds, or radical cations that can lead to polymerization.[9] The presence of an electron-donating methoxy group in 3-(Methoxy-d3)-aniline can influence the electron density of the aromatic ring and the amino group, thereby affecting its susceptibility to oxidation. Deuteration of the methoxy group is not expected to significantly alter the oxidative stability of the amine functionality or the aromatic ring directly, but it can be a valuable tool for mechanistic studies of metabolism.

• Photostability: Exposure to light, particularly in the ultraviolet spectrum, can induce photochemical degradation of anilines.[10][11] This can involve complex reaction pathways, including dechlorination in the case of chloroanilines, and the formation of various photoproducts.[11] The intrinsic photostability of a new drug substance is a critical parameter that must be evaluated.[12][13]

• Hydrogen-Deuterium (H/D) Exchange: A significant concern for deuterated compounds is the potential for the deuterium label to exchange with protons from the solvent or other sources. This is particularly relevant for deuterium atoms attached to heteroatoms (e.g., N-D, O-D) or at acidic carbon positions. For 3-(Methoxy-d3)-aniline, the deuterium atoms are on a methoxy group, which are generally stable to exchange under neutral pH conditions. However, strongly acidic or basic conditions can facilitate H/D exchange.[14][15]

Experimental Design for Stability Assessment

A robust evaluation of stability requires a systematic approach using well-defined stress conditions and validated analytical methods. The following protocols provide a framework for the comparative stability assessment of deuterated amines.

Analytical Methodology

The primary analytical techniques for monitoring the stability of deuterated compounds are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), often coupled with a chromatographic separation method like Gas Chromatography (GC) or Liquid Chromatography (LC).[1][2]

• NMR Spectroscopy: ¹H-NMR is invaluable for tracking the loss of a deuterium label (appearance of a proton signal) and for structural elucidation of degradation products. ²H-NMR can directly quantify the deuterium content.[2]

• Mass Spectrometry (GC-MS & LC-MS): MS is highly sensitive for detecting the parent compound and its degradation products. It can also be used to determine the isotopic purity of the deuterated compound by analyzing the molecular ion cluster.[1][16]

Experimental Workflow for Stability Testing

Caption: A generalized workflow for the comparative stability assessment of deuterated amines.

Protocol 1: Thermal Stability Assessment

• Sample Preparation: Prepare solutions of 3-(Methoxy-d3)-aniline and other test compounds in a suitable solvent (e.g., acetonitrile, methanol) at a concentration of 1 mg/mL.

• Stress Condition: Incubate the solutions in sealed vials at elevated temperatures (e.g., 40°C, 60°C, and 80°C) in a temperature-controlled oven.

• Time Points: Withdraw aliquots at specified time intervals (e.g., 0, 24, 48, 72, and 168 hours).

• Analysis: Analyze the samples by LC-MS to determine the remaining percentage of the parent compound and identify any major degradation products.

• Data Evaluation: Plot the percentage of the parent compound remaining against time to determine the degradation kinetics.

Protocol 2: Oxidative Stability Assessment

• Sample Preparation: Prepare solutions of the test compounds in a mixture of acetonitrile and water (1:1) at 1 mg/mL.

• Stress Condition: Add a controlled amount of an oxidizing agent, such as 3% hydrogen peroxide, to the solutions.

• Time Points: Sample the solutions at regular intervals (e.g., 0, 1, 2, 4, 8, and 24 hours), quenching the reaction if necessary.

• Analysis: Use LC-MS to monitor the disappearance of the parent compound and the formation of oxidation products.

• Data Evaluation: Compare the degradation rates of the different deuterated amines under oxidative stress.

Protocol 3: Photostability Assessment (following ICH Q1B Guidelines)

• Sample Preparation: Place solutions of the test compounds in photostable, transparent containers. Prepare parallel samples wrapped in aluminum foil to serve as dark controls.

• Stress Condition: Expose the samples to a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[12]

• Analysis: After the exposure period, analyze both the exposed samples and the dark controls by LC-MS.

• Data Evaluation: Compare the degradation in the light-exposed samples to that in the dark controls to determine the extent of photodegradation.

Protocol 4: H/D Exchange Stability

• Sample Preparation: Prepare solutions of the deuterated compounds in deuterated solvents buffered at different pD values (e.g., pD 2, pD 7, and pD 12).

• Stress Condition: Incubate the solutions at a controlled temperature (e.g., 37°C).

• Time Points: Collect samples at various time points.

• Analysis: Analyze the samples by ¹H-NMR to detect the appearance of proton signals at the deuterated positions, or by high-resolution mass spectrometry to monitor changes in the isotopic distribution.

• Data Evaluation: Quantify the percentage of H/D exchange over time at different pD values.

Comparative Stability Analysis: 3-(Methoxy-d3)-aniline vs. Other Deuterated Amines

The following tables present a summary of expected stability data for 3-(Methoxy-d3)-aniline in comparison to a deuterated aliphatic amine (N,N-Dimethyl-d6-propylamine) and another deuterated aromatic amine (Aniline-d5). This data is illustrative and based on general chemical principles.

Table 1: Thermal Stability Data (% Parent Compound Remaining after 168 hours at 60°C)

Compound	% Remaining	Major Degradation Products
3-(Methoxy-d3)-aniline	>98%	Not Detected
N,N-Dimethyl-d6-propylamine	>99%	Not Detected
Aniline-d5	>98%	Trace polymerization products

Table 2: Oxidative Stability Data (% Parent Compound Remaining after 24 hours with 3% H₂O₂)

Compound	% Remaining	Major Degradation Products
3-(Methoxy-d3)-aniline	~85%	Nitroso and nitro derivatives, polymerization products
N,N-Dimethyl-d6-propylamine	~70%	N-oxide, dealkylation products
Aniline-d5	~80%	Nitrosobenzene, nitrobenzene, azoxybenzene

Table 3: Photostability Data (% Degradation after ICH Q1B Compliant Exposure)

Compound	% Degradation (Light)	% Degradation (Dark Control)
3-(Methoxy-d3)-aniline	~12%	<1%
N,N-Dimethyl-d6-propylamine	<2%	<1%
Aniline-d5	~15%	<1%

Table 4: H/D Exchange Stability (% Deuterium Label Retention after 72 hours at 37°C)

Compound	pD 2	pD 7	pD 12
3-(Methoxy-d3)-aniline	>99%	>99%	>99%
N,N-Dimethyl-d6-propylamine	>99%	>99%	>99%
Aniline-d5	~95% (N-D exchange)	>99%	>99%

Interpretation of Results and Expert Insights

• Thermal Stability: As expected, all the deuterated amines exhibit high thermal stability. The C-D and C-N bonds are generally stable to moderate heat. The deuteration at the methoxy group in 3-(Methoxy-d3)-aniline does not significantly influence its thermal stability compared to other deuterated amines.

• Oxidative Stability: The aromatic amines, 3-(Methoxy-d3)-aniline and Aniline-d5, are more susceptible to oxidation than the aliphatic amine. This is due to the direct interaction of the amino group with the aromatic ring, which can be readily oxidized.[9] The slightly lower stability of Aniline-d5 in this illustrative data reflects the potential for the electron-donating methoxy group in 3-(Methoxy-d3)-aniline to slightly modulate the reactivity of the amino group.

• Photostability: Aromatic amines are known to be more photolabile than their aliphatic counterparts due to the presence of the chromophoric aromatic ring.[10] Both 3-(Methoxy-d3)-aniline and Aniline-d5 are expected to show some degradation upon exposure to light, while the aliphatic amine should be relatively stable.

• H/D Exchange: The deuterium labels on the methyl groups of 3-(Methoxy-d3)-aniline and N,N-Dimethyl-d6-propylamine are on carbon atoms and are therefore very stable to exchange under a wide range of pH conditions. In contrast, the deuterium atoms on the nitrogen of Aniline-d5 would be expected to undergo some exchange in acidic conditions.

Conclusion and Recommendations

3-(Methoxy-d3)-aniline is a chemically stable deuterated compound, with its stability profile largely governed by the properties of the aniline functional group. Its primary vulnerabilities are to oxidative and photochemical degradation. The deuterium labels on the methoxy group are highly stable and not prone to H/D exchange under typical experimental conditions.

When using 3-(Methoxy-d3)-aniline, particularly as an internal standard in quantitative assays, it is recommended to:

• Protect solutions from light: Store stock solutions and samples in amber vials or protect them from direct light to minimize photodegradation.[4]

• Avoid strong oxidizing agents: Be mindful of the potential for oxidative degradation in the presence of strong oxidants.

• Maintain near-neutral pH: While the methoxy-d3 group is stable, maintaining a near-neutral pH will ensure the overall stability of the molecule.

References

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• Thullner, M., et al. (2012). Carbon and Nitrogen Isotope Effects Associated with the Dioxygenation of Aniline and Diphenylamine. Environmental Science & Technology, 46(20), 11064-11072. Available from: [Link]

• Kästner, M., et al. (2011). Using nitrogen isotope fractionation to assess the oxidation of substituted anilines by manganese oxide. PubMed. Available from: [Link]

• Thullner, M., et al. (2012). Carbon and Nitrogen Isotope Effects Associated with the Dioxygenation of Aniline and Diphenylamine. Environmental Science & Technology. Available from: [Link]

• Thomas, G., & Treindl, Ľ. (1973). Substitution reactions of thiocyanate complexes. IV. Kinetic isotope effect in aquation of tetrathiocyanatobis(aniline)(chromate(III). Chemical Papers, 27(4), 459-464. Available from: [Link]

• Hofstetter, T. B., et al. (2015). Isotope Fractionation Associated with the Indirect Photolysis of Substituted Anilines in Aqueous Solution. Environmental Science & Technology. Available from: [Link]

• A Simple, Cost-Effective Method for the Regioselective Deuteration of Anilines. (2008). Organic Letters, 10(19), 4247-4250. Available from: [Link]

• Hofstetter, T. B., et al. (2015). Isotope Fractionation Associated with the Photochemical Dechlorination of Chloroanilines. Environmental Science & Technology, 49(16), 9797-9805. Available from: [Link]

• The Oxidative Stability of Deuterated Lubricants. DTIC. Available from: [Link]

• Selective α-Deuteration of Amines and Amino Acids Using D2O. ResearchGate. Available from: [Link]

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• Proposed pathway of anaerobic aniline degradation by D. anilini. ResearchGate. Available from: [Link]

• Impact of Solvent on the Thermal Stability of Amines. ResearchGate. Available from: [Link]

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• Impact of Solvent on the Thermal Stability of Amines. (2022). PMC. Available from: [Link]

• Hydrogen/Deuterium Exchange for Chiral Stability Assessment in Acidic Methine-Containing Compounds. (2025). Analytical Chemistry. Available from: [Link]

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• Catalytic Deuterium Incorporation within Metabolically Stable β-Amino C–H Bonds of Drug Molecules. (2019). Journal of the American Chemical Society. Available from: [Link]

• A Simple, Cost-Effective Method for the Regioselective Deuteration of Anilines. (2008). Organic Letters. Available from: [Link]

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• Impact of Solvent on the Thermal Stability of Amines. (2022). Industrial & Engineering Chemistry Research. Available from: [Link]

• Degradation pathways of aniline in aqueous solutions during electro-oxidation with BDD electrodes and UV/H2O2 treatment. (2016). PubMed. Available from: [Link]

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Safety & Regulatory Compliance

3-(Methoxy-d3)-aniline proper disposal procedures

An authoritative guide to the safe handling, accumulation, and disposal of 3-(Methoxy-d3)-aniline in professional laboratory environments.

Introduction and Chemical Profiling

3-(Methoxy-d3)-aniline is the isotopically labeled (deuterated) analogue of 3-methoxyaniline (m-anisidine). It is predominantly utilized as an internal standard in mass spectrometry, pharmacokinetic assays, and metabolic pathway elucidation. Because the isotopic substitution does not alter the macroscopic physicochemical hazards or the biological reactivity of the molecule, 3-(Methoxy-d3)-aniline must be managed with the exact same rigorous safety and disposal protocols as its unlabeled counterpart[1][2].

Primary aromatic amines are notorious for their acute toxicity and severe environmental persistence. Improper disposal not only violates environmental regulations but poses a critical risk to aquatic ecosystems and human health[2].

Quantitative Hazard Data

Property / Hazard	Specification / Classification
CAS Number (Unlabeled)	536-90-3[3]
Target Organs	Blood, Hematopoietic System[4]
Acute Toxicity (GHS)	Category 3 (Toxic if swallowed, in contact with skin, or inhaled)[3][5]
Aquatic Toxicity (GHS)	Category 1 (Very toxic to aquatic life with long-lasting effects)[3][5]
DOT Shipping Classification	UN2431, Anisidines, Class 6.1 (Poison), Packing Group III[3][6]
Incompatibilities	Strong oxidizing agents, acid chlorides, acid anhydrides, chloroformates[4][6]

Mechanistic Causality of Toxicity

Understanding the toxicological mechanism of 3-(Methoxy-d3)-aniline is essential for justifying the stringent disposal and handling protocols required.

When absorbed through the skin, inhaled, or ingested, primary aromatic amines undergo Phase I metabolism mediated by Cytochrome P450 enzymes. This metabolic pathway catalyzes the N-oxidation of the amine group, generating a highly reactive and electrophilic nitrenium ion intermediate[2]. This intermediate is responsible for two primary toxicological events:

• Macromolecular Adduction: The electrophile covalently binds to cellular DNA and proteins, leading to cellular toxicity and potential mutagenicity[2].

• Methemoglobinemia: The reactive metabolites oxidize the ferrous iron (Fe2+) in hemoglobin to ferric iron (Fe3+), forming methemoglobin. This drastically reduces the oxygen-carrying capacity of the blood, leading to cyanosis and hypoxia[7].

Because the compound is highly lipophilic, it readily penetrates standard latex gloves and dermal layers, making strict segregation and containment during waste management a critical operational requirement[2].

Step-by-Step Disposal and Waste Management Protocol

To ensure a self-validating system of safety, laboratories must implement the following multi-phase disposal methodology. Under no circumstances should this compound be disposed of via municipal sewer systems or treated using improvised neutralization methods[1].

Phase 1: Point-of-Generation Segregation

• Causality: 3-(Methoxy-d3)-aniline reacts violently with strong oxidizing agents and acid chlorides[4]. Mixing waste streams can lead to exothermic reactions, off-gassing, or container rupture.

• Action: Establish a dedicated, clearly labeled hazardous waste container specifically for aromatic amines. Use high-density polyethylene (HDPE) or amber glass containers to prevent UV-induced degradation and ensure chemical compatibility.

Phase 2: Satellite Accumulation and Containment

• Causality: The compound is classified as "Very toxic to aquatic life with long lasting effects" (H410)[3]. Secondary containment prevents accidental release into floor drains during storage.

• Action: Place the primary waste container inside a secondary containment tray capable of holding 110% of the primary container's volume. Ensure the accumulation area is well-ventilated and kept away from direct sunlight and heat sources[4].

Phase 3: Spill Response and Decontamination

• Causality: Flushing a spill with water will disperse the chemical, vastly increasing the surface area of contamination and risking entry into the water table, which violates EPA discharge regulations[1][8].

• Action: In the event of a spill, immediately don appropriate PPE (including a NIOSH-approved respirator if ventilation is compromised)[4]. Cover the spill with an inert, non-combustible absorbent material such as silica gel, dry sand, or vermiculite[9]. Sweep the absorbed material using non-sparking tools and place it into a rigid, sealable hazardous waste bin.

Phase 4: Final Institutional Transfer and Destruction

• Causality: The stable aromatic ring and amine functional group resist standard biological degradation in municipal wastewater treatment plants[10].

• Action: Transfer the accumulated waste to your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor. The mandated disposal method for bulk aromatic amines is high-temperature incineration (typically >1000°C) at an approved facility equipped with nitrogen oxide (NOx) scrubbers[11]. This ensures the complete thermal destruction of the molecule into carbon dioxide, water, and safely neutralized nitrogen compounds.

Waste Stream Visualization

Workflow for the safe segregation, containment, and licensed disposal of 3-(Methoxy-d3)-aniline.

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